Cas no 160390-90-9 (N-Biotinyl Glycine)

• Product Name: N-Biotinyl Glycine
• CAS No: 160390-90-9
• MF: C₁₂H₁₉N₃O₄S
• MW: 301.361961603165
• CID: 904500
• Update Time: 2025-07-19

N-Biotinyl Glycine Chemical and Physical Properties

Names and Identifiers

• N-Biotinyl Glycine
• 2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]acetic acid
• [5-(2-oxohexahydrothieno[3,4-d]imidazol-6-yl)pentanoylamino]acetic acid
• A)]-N-[5-(Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]glycine
• A,4
• A,6a
• N-[5-((3aS)-2-Oxo-(3ar,6ac)-hexahydro-thieno[3,4-d]imidazol-4t-yl)-valeryl]-glycin
• N-[5-((3aS)-2-oxo-(3ar,6ac)-hexahydro-thieno[3,4-d]imidazol-4t-yl)-valeryl]-glycine
• [3aS-(3aα,4β,6aα)]-N-[5-(Hexahydro-2-oxo-1H-thieno[3,4-d]iMidazol-4-yl)-1-oxopentyl]glycine

• Inchi： 1S/C12H19N3O4S/c16-9(13-5-10(17)18)4-2-1-3-8-11-7(6-20-8)14-12(19)15-11/h7-8,11H,1-6H2,(H,13,16)(H,17,18)(H2,14,15,19)/t7-,8-,11-/m0/s1
• InChI Key： CCNCEKNYUXATHY-LAEOZQHASA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCC(=O)O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 301.11000

Experimental Properties

• PSA: 139.81000
• LogP: 0.72210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-Biotinyl Glycine

Comprehensive Guide to N-Biotinyl Glycine (CAS No. 160390-90-9): Properties, Applications, and Research Insights

N-Biotinyl Glycine (CAS No. 160390-90-9) is a biotinylated derivative of glycine, widely recognized for its role in biochemical research and bioconjugation. This compound combines the essential vitamin biotin with the simplest amino acid, glycine, creating a versatile tool for labeling, detection, and protein interaction studies. Its unique structure and high affinity for avidin or streptavidin make it invaluable in applications like ELISA, Western blotting, and affinity purification.

In recent years, the demand for N-Biotinyl Glycine has surged due to its compatibility with click chemistry and bioorthogonal reactions, aligning with the growing interest in precision medicine and targeted drug delivery. Researchers frequently search for "biotinylation reagents," "CAS 160390-90-9 solubility," or "N-Biotinyl Glycine synthesis," reflecting its relevance in proteomics and diagnostic assay development.

The compound’s water solubility and stability under physiological conditions make it ideal for in vivo studies, particularly in cancer research and neuroscience. Its ability to form stable complexes with streptavidin enables sensitive detection of low-abundance biomarkers, addressing challenges in early disease diagnosis. Notably, N-Biotinyl Glycine is also explored in nanotechnology for designing biotin-functionalized nanoparticles, a hotspot in theranostics.

From a synthetic perspective, N-Biotinyl Glycine is prepared via amide coupling between biotin and glycine, often using carbodiimide crosslinkers. Users often inquire about "N-Biotinyl Glycine protocol" or "CAS 160390-90-9 MSDS," emphasizing the need for safe handling and optimized reaction conditions. Its molecular weight (284.3 g/mol) and purity (>95%) are critical for reproducibility in experiments.

Beyond academia, industries leverage N-Biotinyl Glycine for diagnostic kit manufacturing and biopharmaceuticals. The rise of personalized healthcare has further amplified its importance, as biotinylated probes enable multiplexed assays for biomarker validation. Searches like "N-Biotinyl Glycine price" or "bulk suppliers" highlight its commercial demand.

In summary, N-Biotinyl Glycine (CAS No. 160390-90-9) bridges fundamental research and cutting-edge applications, from drug discovery to point-of-care testing. Its adaptability to emerging technologies ensures sustained relevance in the life sciences landscape.